3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propanoic Acid

• IUPAC Name: 3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propanoic acid
• InChI: InChI=1S/C14H19NO4/c1-14(2,3)19-13(18)15-11-6-4-5-10(9-11)7-8-12(16)17/h4-6,9H,7-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: JZVULXRCJQKJOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)CCC(=O)O
• Molecular Formula: C14H19NO4
• DSSTOX Substance ID: DTXSID20375444
• Molecular Weight: 265.30 g/mol
• CAS RN: 387360-95-4, 149506-04-7

Description

The compound “3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propanoic Acid” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Chemical Reactions

• A study demonstrated the synthesis of 3-aryl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)propanoic acid esters via a one-pot method. This method involves a tricomponent reaction that includes alkyl 2-bromo-3-arylpropanoates as a crucial component, showcasing the versatility of these compounds in synthetic organic chemistry (Pokhodylo, Savka, & Obushak, 2017).

• The thermal gas-phase elimination of certain propanoic acids, including 3-phenoxypropanoic acid, was studied, revealing their potential in understanding reaction pathways and kinetics in high-temperature environments (Al-Awadi et al., 2005).

Biochemical Studies

• A study on the microbial metabolism of organic acids, including 2-methylpropanoic and 3-(methylthio)propanoic acids, highlights the significance of these compounds in understanding the biochemical processes in extremophile organisms (Rimbault et al., 1993).

• Research on the chemo-enzymatic synthesis of diastereomers of 1-β-O-acyl glucuronides derived from racemic 2-{4-[(2-Methylprop-2-en-1-yl)amino]phenyl}propanoic Acid offers insights into drug metabolism and the importance of stereochemistry in pharmaceutical sciences (Baba et al., 2018).

• In the field of asymmetric biocatalysis, the use of S-3-amino-3-phenylpropionic acid, a derivative of 3-phenylpropanoic acid, has been investigated. This study provides valuable information for pharmaceutical applications, particularly in the synthesis of enantiopure compounds (Li et al., 2013).

Material Science and Organic Chemistry

• The synthesis of N-substituted 1,3-oxazinan-2-ones, which involves the use of 2-(2-oxo-1,3-oxazinan-3-yl)propanoic acid, demonstrates the potential of these compounds in material science and organic synthesis (Trifunović et al., 2010).

• The study on phloretic acid (3-(4-Hydroxyphenyl)propanoic acid) as an alternative for phenolation of aliphatic hydroxyls in polybenzoxazine synthesis showcases the application of these compounds in developing sustainable materials (Trejo-Machin et al., 2017).

Safety And Hazards

Based on the available data, the compound may have some hazards associated with it. It has been labeled with the GHS07 pictogram, and the hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264).